Cas no 930396-07-9 (1-(4-Bromo-2-fluorophenyl)thiourea)

• Product Name: 1-(4-Bromo-2-fluorophenyl)thiourea
• CAS No: 930396-07-9
• MF: C₇H₆BrFN₂S
• MW: 249.103342533112
• MDL: MFCD09702294
• CID: 1039338
• PubChem ID: 16228931
• Update Time: 2025-10-30

1-(4-Bromo-2-fluorophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-fluorophenyl)thiourea
• (4-bromo-2-fluorophenyl)thiourea
• 930396-07-9
• BS-22626
• DTXSID10585555
• MFCD09702294
• AKOS009140749
• CS-0211044
• N-(4-bromo-2-fluorophenyl)thiourea
• EN300-87378
• DB-310993
• 4-BROMO-2-FLUOROPHENYLTHIOUREA

• MDL： MFCD09702294
• Inchi： 1S/C7H6BrFN2S/c8-4-1-2-6(5(9)3-4)11-7(10)12/h1-3H,(H3,10,11,12)
• InChI Key： GOWRWGYTXLKMHG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)NC(N)=S

Computed Properties

• Exact Mass: 247.94200
• Monoisotopic Mass: 247.94191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 74.68000
• LogP: 3.03740

1-(4-Bromo-2-fluorophenyl)thiourea Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 1-(4-Bromo-2-fluorophenyl)thiourea

1-(4-Bromo-2-fluorophenyl)thiourea (CAS No. 930396-07-9): A Comprehensive Overview of Its Properties and Applications

1-(4-Bromo-2-fluorophenyl)thiourea (CAS No. 930396-07-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique bromo-fluorophenyl and thiourea functional groups, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, C7H6BrFN2S, combines halogen and sulfur-based moieties, enabling diverse reactivity patterns.

In recent years, the demand for halogenated thiourea derivatives has surged due to their applications in drug discovery and catalysis. Researchers have explored 1-(4-Bromo-2-fluorophenyl)thiourea as a building block for designing kinase inhibitors and antimicrobial agents. Its fluorophenyl group enhances metabolic stability, while the thiourea moiety facilitates hydrogen bonding, critical for target binding. These attributes align with current trends in fragment-based drug design (FBDD) and covalent inhibitor development, topics frequently searched in scientific databases.

The synthesis of CAS 930396-07-9 typically involves the reaction of 4-bromo-2-fluoroaniline with thiophosgene or ammonium thiocyanate under controlled conditions. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify its purity, a key concern for users searching for high-purity chemical intermediates. The compound’s stability under ambient conditions makes it suitable for industrial-scale production, addressing queries about scalable synthetic routes in pharmaceutical forums.

Beyond pharmaceuticals, 1-(4-Bromo-2-fluorophenyl)thiourea has potential in materials science. Its ability to coordinate with metal ions has sparked interest in luminescent materials and sensor development, areas trending in nanotechnology research. Environmental scientists also investigate its degradation pathways, responding to searches on green chemistry and biodegradable intermediates.

Safety data for 930396-07-9 emphasize standard laboratory precautions, aligning with OSHA guidelines—a frequently searched topic. While not classified as hazardous, proper handling of halogenated compounds is recommended. This balanced profile makes it a preferred choice for researchers exploring structure-activity relationships (SAR) in heterocyclic chemistry.

In summary, 1-(4-Bromo-2-fluorophenyl)thiourea exemplifies the intersection of innovation and utility in modern chemistry. Its relevance to drug discovery, material engineering, and sustainable synthesis ensures continued interest, reflected in rising academic citations and patent filings worldwide.